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Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B7800015 Get Quote

Guanidine Nitrate: Technical Safety Support
Center
This guide provides essential safety information, troubleshooting, and frequently asked

questions for researchers, scientists, and drug development professionals working with

guanidine nitrate.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with guanidine nitrate?

Guanidine nitrate is classified as a strong oxidizing agent and can intensify fires.[1][2] It is

harmful if swallowed and causes serious eye and skin irritation.[1][2] It may also cause

respiratory irritation.[1][2] Upon combustion, it can produce toxic and corrosive fumes, including

nitric acid and nitrogen oxides.[3] There is a risk of explosion if it is exposed to shock, friction,

or concussion, or if it is heated.[3]

Q2: What personal protective equipment (PPE) is required when handling guanidine nitrate?

To ensure safety, a complete protective suit, safety glasses, a dust respirator, and chemical-

resistant gloves are recommended.[1][4] Always inspect gloves before use and use proper

glove removal techniques to avoid skin contact.[1] In case of a large spill, splash goggles, a full
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suit, a dust respirator, boots, and gloves are necessary.[4] A self-contained breathing apparatus

should be used to prevent inhalation of the product.[4]

Q3: How should I properly store guanidine nitrate in the laboratory?

Store guanidine nitrate in a cool, dry, and well-ventilated area away from incompatible

substances.[5] Keep the container tightly closed.[5] It is crucial to store it separately from

combustible materials, reducing agents, and organic materials.[3][4] Oxidizing materials like

guanidine nitrate should be kept in a separate safety storage cabinet or room.[4] Ensure the

storage area is fireproof and does not have drain or sewer access.[3] Do not stack containers

on wooden floors or pallets.[6]

Q4: What should I do in case of a guanidine nitrate spill?

For a small spill, use appropriate tools to put the spilled solid into a suitable waste disposal

container.[4] For a large spill, evacuate the area and stop the leak if it can be done without risk.

[4] Avoid contact with combustible materials and prevent the substance from entering sewers or

confined areas.[4] Keep the spilled material damp with a water spray to prevent dusting.[4]

Eliminate all ignition sources.[4] Do not use organic absorbents like sawdust.[6]

Q5: What is the correct first aid procedure for guanidine nitrate exposure?

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, keeping

the eyelids open.[4] Remove contact lenses if present and easy to do so.[1] Seek immediate

medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected skin area immediately

with plenty of water and non-abrasive soap.[4] If irritation persists, seek medical attention.[4]

Inhalation: Move the individual to fresh air and allow them to rest in a well-ventilated area.[4]

Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[3] If the person is conscious, give one or two glasses of

water to drink and seek medical attention.[3]
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Hazard Classification GHS Hazard Statement
Precautionary Statement
Examples

Oxidizing Solid
H272: May intensify fire;

oxidizer[1][2]

P220: Keep/Store away from

clothing/ combustible

materials[1]

Acute Toxicity (Oral)
H302: Harmful if swallowed[1]

[2]

P264: Wash hands thoroughly

after handling[6]

Skin Corrosion/Irritation
H315: Causes skin irritation[1]

[2]

P280: Wear protective

gloves[3]

Eye Damage/Irritation
H319: Causes serious eye

irritation[1][2]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing[1]

Respiratory Irritation
H335: May cause respiratory

irritation[1][2]
P261: Avoid breathing dust[1]

Experimental Workflow: Guanidine Nitrate Spill
Response

Initial Assessment

Small Spill Response

Large Spill Response
Spill Occurs Assess Spill Size

(Small vs. Large)

Use appropriate tools to
collect spilled solidSmall

Evacuate Area

Large

Place in a convenient
waste disposal container

Stop leak if without risk Prevent entry into drains/
sewers

Keep substance damp
using water spray

Eliminate all
ignition sources

Call for assistance
on disposal
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Click to download full resolution via product page

Caption: Workflow for handling a guanidine nitrate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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